Cas no 730971-67-2 (2-(Phthalimidomethyl)thiobenzamide)

• Product Name: 2-(Phthalimidomethyl)thiobenzamide
• CAS No: 730971-67-2
• MDL: MFCD04973318
• CID: 4658000
• Update Time: 2025-05-20

2-(Phthalimidomethyl)thiobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Phthalimidomethyl)thiobenzamide

• MDL： MFCD04973318
• Inchi： InChI=1S/C16H12N2O2S/c17-14(21)11-6-2-1-5-10(11)9-18-15(19)12-7-3-4-8-13(12)16(18)20/h1-8H,9H2,(H2,17,21)
• InChI Key： LSEXVIPCHAGILV-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC=C2C(=O)N1CC3=CC=CC=C3C(N)=S

Computed Properties

• Exact Mass: 296.062
• Monoisotopic Mass: 296.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 214-217°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(Phthalimidomethyl)thiobenzamide

2-(Phthalimidomethyl)thiobenzamide: A Comprehensive Overview

The compound CAS No. 730971-67-2, commonly referred to as 2-(Phthalimidomethyl)thiobenzamide, is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds and their applications. This compound has garnered attention due to its unique structural properties and potential uses in various scientific domains. In this article, we delve into the characteristics, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

2-(Phthalimidomethyl)thiobenzamide consists of a thiobenzamide core with a phthalimido group attached via a methylene bridge. The molecular formula of this compound is C₁₄H₁₁N₃S, and its molecular weight is approximately 269.34 g/mol. The structure features a sulfur atom in the thiobenzamide moiety, which contributes to its distinct reactivity and stability. The phthalimido group, a bicyclic structure with two amide functionalities, adds rigidity and potential for hydrogen bonding interactions.

Synthesis and Characterization

The synthesis of 2-(Phthalimidomethyl)thiobenzamide typically involves multi-step reactions, often starting from phthalimide derivatives and thiobenzamide precursors. Recent studies have explored optimized synthetic routes to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes. Characterization of the compound is carried out using various spectroscopic methods, including UV-Vis spectroscopy, infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques provide insights into the molecular structure, functional groups, and purity of the synthesized product.

Applications in Material Science

2-(Phthalimidomethyl)thiobenzamide has found applications in material science due to its unique electronic properties and ability to form stable complexes. Researchers have investigated its potential as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The sulfur atom in the thiobenzamide group facilitates metal coordination, making it a valuable component in designing materials with tailored properties for gas storage, catalysis, and sensing applications.

Biological Applications and Drug Discovery

In the field of pharmacology, 2-(Phthalimidomethyl)thiobenzamide has shown promise as a lead compound for drug discovery. Its structural features make it a candidate for designing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Recent studies have focused on modifying the phthalimido group to enhance bioavailability and selectivity while maintaining its core functionality.

Recent Research Advancements

The past few years have witnessed significant advancements in understanding the properties and applications of CAS No. 730971-67-2. For instance:

• A study published in 2023 demonstrated the use of this compound as a versatile ligand in constructing highly efficient catalysts for organic transformations.
• In another research effort, scientists explored its role as an inhibitor of specific enzymes involved in neurodegenerative diseases.
• Recent computational studies have provided deeper insights into its electronic structure and reactivity under different conditions.

Sustainability Considerations strong> p> With increasing emphasis on sustainable practices in chemistry,< strong > 2-(Phthalimidomethyl)thiobenzamide< / strong > has also been evaluated for its environmental impact.< br /> Researchers are exploring greener synthesis routes that minimize waste generation while maintaining product quality.< br /> Additionally,< br /> efforts are underway to assess its biodegradability< br />and potential toxicity< br />to ensure safe handling during industrial applications.

< strong >Conclusion< / strong > p > In summary,< strong > CAS No.< / strong > 730971-67-2,< strong > 2-(Phthalimidomethyl)thiobenzamide< / strong >,< represents an important molecule with diverse applications across multiple disciplines.< br />Its unique structural features make it a valuable tool for advancing research in material science,< br />pharmacology,< br />and catalysis.< br />With ongoing research addressing challenges related to synthesis efficiency,< br />biological activity,< br />and sustainability,< this compound continues to be an area of active investigation.

This comprehensive overview highlights the significance of< strong > 2-(Phthalimidomethyl)thiobenzamide< / strong > in contemporary chemical research while emphasizing its potential for future innovations.< br />As new discoveries emerge,< this compound is poised to play an increasingly important role in shaping scientific advancements.